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Cat. No.: B1602905 Get Quote

A Comprehensive Technical Review of 2-
Phenoxyethanol
Disclaimer: Information regarding the specific compound 2-[4-(2-Ethylhexyl)phenoxy]ethanol
is exceptionally limited in publicly available scientific literature. The primary available data is its

chemical structure and computed properties from databases like PubChem[1]. Therefore, this

technical guide will focus on the closely related and extensively studied compound, 2-

Phenoxyethanol (CAS No. 122-99-6). While structurally similar as a glycol ether, the

toxicological and metabolic profiles of these two compounds cannot be assumed to be

identical. This review on 2-Phenoxyethanol provides a foundational understanding of this class

of chemicals for researchers, scientists, and drug development professionals.

Introduction
2-Phenoxyethanol is an aromatic glycol ether widely utilized across multiple industries. It

serves as a preservative in cosmetics and pharmaceuticals, a solvent for resins and inks, a

fixative in perfumes, and an anesthetic in aquaculture[2][3][4][5]. Its broad-spectrum

antimicrobial activity against bacteria and yeast makes it a common alternative to

formaldehyde-releasing preservatives[5][6]. This review synthesizes the available data on its

chemical properties, synthesis, analytical methods, toxicology, and metabolic fate.
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2-Phenoxyethanol is a colorless, oily liquid with a faint rose-like scent[2][5]. It is a high-boiling

liquid with moderate water solubility[7].

Property Value Source(s)

Molecular Formula C₈H₁₀O₂ [5][8]

Molar Mass 138.166 g·mol⁻¹ [5]

CAS Number 122-99-6 [3][8]

Appearance Colorless oily liquid [2][5]

Density 1.102 g/cm³ [5]

Melting Point 11-13 °C [8]

Boiling Point 247 °C [5][8]

Solubility in Water 26 g/kg [5]

Vapor Pressure 0.001 kPa (at 25 °C) [5]

Log Kₒw (Octanol-Water

Partition Coefficient)
1.16 [9]

Synthesis and Analytical Methods
Synthesis
The primary industrial production method for 2-Phenoxyethanol is the hydroxyethylation of

phenol, a process based on the Williamson ether synthesis[4][5]. This reaction involves treating

phenol with ethylene oxide in the presence of an alkaline catalyst, such as an alkali-metal

hydroxide[4][7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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